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Compound of Interest

Compound Name: GSK2983559 free acid

Cat. No.: B607819

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2983559 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2
(RIPK2), a key enzyme in the NOD-like receptor (NLR) signaling pathway.[1][2] Dysregulation
of the NOD/RIPK2 signaling pathway is associated with a variety of inflammatory conditions.[1]
[3] GSK2983559 functions as an ATP-competitive inhibitor, effectively blocking the downstream
activation of NF-kB and MAPK signaling cascades, which in turn reduces the production of pro-
inflammatory cytokines.[3] These application notes provide detailed protocols for the
preparation and use of GSK2983559 free acid in in vitro cell culture experiments.

Chemical Properties and Storage

A summary of the key chemical properties and recommended storage conditions for
GSK2983559 free acid is provided in the table below.
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Property Value Reference
Molecular Formula C21H23N407PS:2 [4]
Molecular Weight 538.53 g/mol [4]
Appearance Light yellow to yellow solid [4]
Storage (Powder) -20°C for up to 3 years [4]

) -80°C for up to 2 years; -20°C
Storage (Stock Solution) [5]
for up to 1 year

Signaling Pathway

GSK2983559 targets RIPK2, a central kinase in the NOD1 and NOD?2 signaling pathways.
Upon recognition of bacterial peptidoglycans, NOD1/2 recruits RIPK2, leading to its
autophosphorylation and subsequent ubiquitination. This activates downstream signaling
through TAK1, ultimately resulting in the activation of the IKK complex and MAPK pathways.
These events culminate in the nuclear translocation of transcription factors like NF-kB, which
drive the expression of inflammatory cytokines. GSK2983559 directly inhibits the kinase activity
of RIPK2, thereby preventing these downstream inflammatory responses.[3][6]
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Caption: NOD2-RIPK2 signaling pathway and the inhibitory action of GSK2983559.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b607819?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols
Protocol 1: Preparation of GSK2983559 Free Acid Stock
Solution

GSK2983559 free acid has poor solubility in agueous solutions and many common organic
solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a stock
solution.

Materials:

GSK2983559 free acid powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or cryovials

Vortex mixer

Water bath sonicator

Procedure:
e Pre-warm DMSO: Warm the required volume of anhydrous DMSO to room temperature.

o Weigh GSK2983559: In a sterile microcentrifuge tube, carefully weigh the desired amount of
GSK2983559 free acid powder.

e Dissolution: Add the appropriate volume of pre-warmed DMSO to the powder to achieve the
desired stock concentration (e.g., 10 mM).

» Vortex: Vortex the tube vigorously for 1-2 minutes to aid dissolution.

e Sonication: Place the tube in a water bath sonicator and sonicate for 10-15 minutes. The
solution should become clear. Gentle warming (e.g., 37°C) can be applied if necessary, but
avoid excessive heat.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b607819?utm_src=pdf-body
https://www.benchchem.com/product/b607819?utm_src=pdf-body
https://www.benchchem.com/product/b607819?utm_src=pdf-body
https://www.benchchem.com/product/b607819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 Sterile Filtration (Optional but Recommended): If the stock solution will be added directly to a
large volume of media, sterile filter the solution through a 0.22 um syringe filter compatible
with DMSO. This step may not be necessary if the stock solution is diluted at a high ratio
(e.g., 1:1000 or greater) into the final cell culture medium, as the dilution factor itself
significantly reduces the risk of contamination.

» Aliquoting and Storage: Aliquot the stock solution into sterile, amber microcentrifuge tubes or
cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term
storage or -20°C for short-term storage.

Quantitative Data for Stock Solution Preparation:

Desired Stock Mass of GSK2983559 (for 1
. Volume of DMSO
Concentration mL)
1mM 0.539 mg 1mL
5 mM 2.695 mg 1mL
10 mM 5.39 mg 1mL

Protocol 2: Preparation of Working Solution in Cell
Culture Medium

This protocol describes the dilution of the GSK2983559 stock solution into the final cell culture
medium.

Materials:

o GSK2983559 stock solution (from Protocol 1)
e Pre-warmed complete cell culture medium
 Sterile conical tubes

Procedure:
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e Thaw Stock Solution: Thaw an aliquot of the GSK2983559 stock solution at room
temperature.

 Serial Dilution (Recommended): To ensure accurate and homogenous dilution, perform a
serial dilution. For example, to prepare a 1 uM working solution from a 10 mM stock, first
prepare an intermediate dilution (e.g., 100 uM) by adding a small volume of the stock
solution to a larger volume of culture medium. Then, further dilute the intermediate solution
to the final 1 uM concentration.

 Direct Dilution (for high dilutions): For high dilution factors (e.g., 1:1000 or greater), the stock
solution can be added directly to the final volume of cell culture medium. Add the stock
solution dropwise while gently swirling the medium to ensure rapid and even distribution.

o Vortex/Invert: Gently vortex or invert the tube containing the final working solution to ensure
homogeneity.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is non-toxic to the cells, typically < 0.1%. A vehicle control (medium with the same
final concentration of DMSQO) should be included in all experiments.

o Use Immediately: It is recommended to use the prepared working solution immediately.

Example Working Concentrations from Literature:

. Concentration Incubation Observed
Cell Line . Reference
Range Time Effect
Inhibition of
THP-1 1-1024 nM 2 hours MDP-induced IL-  [5]

8 production

Experimental Workflow

The following diagram illustrates the general workflow for preparing and using GSK2983559
free acid in a cell culture experiment.
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Caption: Workflow for GSK2983559 free acid preparation and use in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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